6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 6-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O2/c1-11-14(16(19)20)6-7-15(17-11)18-9-8-12-4-2-3-5-13(12)10-18/h2-7H,8-10H2,1H3,(H,19,20)
• InChI Key: VFLROTNFXSQKQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCC3=CC=CC=C3C2)C(=O)O

Description

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid is a complex organic compound that belongs to the class of heterocyclic compounds. It features a dihydroisoquinoline moiety fused to a nicotinic acid structure. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid typically involves the formation of the dihydroisoquinoline core followed by its functionalization. One common method is the Bischler-Napieralski reaction, which involves the cyclization of β-phenylethylamine derivatives with acid chlorides or anhydrides in the presence of a Lewis acid catalyst . This reaction forms the dihydroisoquinoline ring, which can then be further functionalized to introduce the nicotinic acid moiety.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The dihydroisoquinoline moiety can be oxidized to form isoquinoline derivatives.

Reduction: Reduction reactions can convert the dihydroisoquinoline ring to tetrahydroisoquinoline.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield isoquinoline derivatives, while reduction can produce tetrahydroisoquinoline compounds.

Scientific Research Applications

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor modulation.

Medicine: It is investigated for its therapeutic potential in treating various diseases, such as cancer and neurological disorders.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes, binding to their active sites and preventing substrate conversion . The compound’s structure allows it to fit into hydrophobic pockets of proteins, influencing their function and activity.

Comparison with Similar Compounds

Similar Compounds

3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid: This compound is a potent inhibitor of aldo-keto reductase AKR1C3 and has applications in cancer research.

6,7-Dimethoxy-3,4-dihydroisoquinoline: Used in the synthesis of various alkaloids and studied for its pharmacological properties.

Uniqueness

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid is unique due to its combination of a dihydroisoquinoline core with a nicotinic acid moiety. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and development in multiple scientific disciplines.